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Rhenium (Re), a silvery-gray, heavy, third-row transition metal, is one of the rarest elements in

the Earth's crust, with an average concentration of approximately 1 part per billion.[1]

Discovered in 1925 by German chemists Ida Tacke-Noddack, Walter Noddack, and Otto Carl

Berg, its unique properties, including an exceptionally high melting point and a wide range of

oxidation states (-3 to +7), have made it invaluable in high-performance alloys and as a

catalyst.[1][2] Among its various compounds, the halides, and particularly Rhenium

Pentachloride (ReCl₅), serve as critical precursors and catalysts in both inorganic and organic

synthesis. This guide provides a comprehensive overview of the discovery, synthesis, structure,

and reactivity of Rhenium Pentachloride, tailored for professionals in research and

development.

Part 1: The Historical Context of a Landmark
Discovery
The journey of Rhenium Pentachloride begins shortly after the discovery of rhenium itself.

While the element was identified in 1925, its pentachloride was first successfully synthesized

and characterized in 1933 by Wilhelm Geilmann and Friedrich W. Wrigge.[3][4] This seminal

work established the primary route for its preparation: the direct, high-temperature chlorination

of rhenium metal.[3] This discovery was significant as it provided chemists with one of the most
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accessible starting materials for exploring the rich coordination and organometallic chemistry of

rhenium.

Part 2: Synthesis and Physicochemical Profile
The synthesis of Rhenium Pentachloride remains rooted in its original preparative method,

valued for its directness and efficiency. The compound is a red-brown, paramagnetic solid that

is highly sensitive to air and moisture.[3][4]

Experimental Protocol: Direct Chlorination of Rhenium
Metal
This protocol describes the laboratory-scale synthesis of Rhenium Pentachloride via the direct

chlorination of metallic rhenium powder. The causality for the high temperature is the need to

overcome the activation energy for the reaction between the bulk metal and chlorine gas to

form the Re(V) oxidation state.

Methodology:

Apparatus Setup: A quartz tube is placed within a tube furnace capable of reaching at least

500-900°C. One end of the tube is connected to a chlorine gas source, and the exit is vented

through a mineral oil bubbler or a scrubbing solution (e.g., sodium hydroxide) to neutralize

excess chlorine.

Sample Preparation: A quartz boat containing a known quantity of pure rhenium metal

powder is placed in the center of the quartz tube.

Inert Gas Purge: The system is first purged with an inert gas, such as argon or nitrogen, to

remove all traces of air and moisture, which would otherwise lead to the formation of

rhenium oxychlorides.

Reaction: The furnace temperature is raised to 500-900°C.[3][4] Once the target temperature

is stable, a slow stream of dry chlorine gas is passed over the rhenium metal.

Product Collection: The volatile Rhenium Pentachloride sublimes and is carried by the

chlorine stream to a cooler part of the tube, where it crystallizes.
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Purification: The crude product is purified by temperature-gradient sublimation under a

vacuum or a slow stream of inert gas to separate it from less volatile impurities like Rhenium

Trichloride (ReCl₃), which can be a side product.[4]

Physicochemical Data Summary
The fundamental properties of Rhenium Pentachloride are summarized in the table below.

Property Value References

Chemical Formula
ReCl₅ (monomer); Re₂Cl₁₀

(dimer, solid state)
[3]

Molar Mass 363.471 g/mol [3][4][5][6]

Appearance
Red-brown to dark-green/black

crystalline solid
[3][4][5][7][8]

Density 4.9 g/cm³ [3][4][5][7]

Melting Point 220 °C (decomposes) [3][4][5][7]

Boiling Point Not Applicable [4]

Solubility
Reacts with water; soluble in

HCl and alkalies
[7][8]

Magnetic Property Paramagnetic [3][4]

Part 3: Molecular Structure and Bonding
In the solid state, Rhenium Pentachloride adopts a dimeric structure, with the formula Re₂Cl₁₀.

[3][4] This structure consists of two edge-sharing octahedra, which can be described as

Cl₄Re(μ-Cl)₂ReCl₄.[3] The two rhenium atoms are bridged by two chloride ligands. The Re-Re

distance is 3.74 Å, indicating no significant direct metal-metal bond.[3] This bioctahedral motif

is also observed in other pentahalides, such as that of tantalum.[3] In the gas phase, the

dimeric structure dissociates into monomeric, trigonal bipyramidal ReCl₅ molecules.

Caption: Dimeric structure of solid Rhenium Pentachloride.
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Part 4: Reactivity and Synthetic Applications
Rhenium Pentachloride is a versatile reagent whose reactivity is dominated by its sensitivity to

hydrolysis and its ability to undergo reduction or ligand substitution reactions.

Key Reactions
Hydrolysis: It reacts readily with water and even atmospheric moisture, degrading into a

brown liquid and releasing corrosive hydrogen chloride (HCl) gas.[3][4]

Reduction: ReCl₅ can be reduced to lower rhenium chlorides. For instance, thermal

decomposition in an inert atmosphere or reaction with a reducing agent like anhydrous tin(II)

chloride yields trirhenium nonachloride (Re₃Cl₉), a cluster compound.[3][9][10]

Comproportionation with ReCl₃ gives rhenium tetrachloride (ReCl₄).[3]

Oxygenation: Reaction with oxygenating agents like dichlorine monoxide (Cl₂O) affords

rhenium(VII) oxychlorides, such as ReO₃Cl.[3][4]

Ligand Substitution: It reacts with various neutral and anionic donor ligands. For example,

with 2,2'-bipyridyl (bipy), it is reduced to form ReCl₄(bipy), while reactions with

triphenylphosphine can yield a variety of monomeric or dimeric products depending on the

solvent and conditions.[9][11]

Key Reduction Pathways of Rhenium Pentachloride

Rhenium Pentachloride
(ReCl₅)

Trirhenium Nonachloride
(Re₃Cl₉)
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Caption: Reduction reactions of Rhenium Pentachloride.
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Applications in Catalysis and Synthesis
While it currently has no large-scale commercial applications, Rhenium Pentachloride holds

historical importance as one of the earliest catalysts used for olefin metathesis, a powerful

carbon-carbon bond-forming reaction.[3][12] Its primary modern use is as a laboratory-scale

precursor for the synthesis of a wide range of other rhenium compounds, including

organometallic complexes, porphyrin compounds, and other catalysts.[7][8][13]

Part 5: Safety and Handling
Rhenium Pentachloride is a hazardous substance that must be handled with appropriate

precautions.

Moisture Sensitivity: Due to its vigorous reaction with water, it must be stored and handled

under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Corrosivity: Upon hydrolysis, it releases HCl gas, which is corrosive and irritating to the

respiratory system, eyes, and skin.[7][14]

Toxicity: While data on ReCl₅ is limited, related compounds like rhenium trichloride have

shown toxicity in animal studies, warranting careful handling to avoid inhalation, ingestion,

and skin contact.[1]

Conclusion
From its discovery in 1933 to its present-day role as a key synthetic precursor, Rhenium

Pentachloride has been a cornerstone in the development of rhenium chemistry. Its unique

dimeric structure, rich reactivity, and historical role in catalysis underscore its importance. For

researchers and scientists, a thorough understanding of its synthesis, properties, and handling

is essential for safely and effectively harnessing the potential of this versatile compound in

creating novel materials and catalytic systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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